Cas no 1258640-21-9 (5,6-diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile)

• Product Name: 5,6-diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile
• CAS No: 1258640-21-9
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 4582823
• Update Time: 2022-09-22

5,6-diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6-diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile

• Inchi： 1S/C9H11N3O/c1-3-6-7(5-10)9(13)12-11-8(6)4-2/h3-4H2,1-2H3,(H,12,13)
• InChI Key： KKBDFDHBKIFPIO-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(CC)C(CC)=C1C#N

Computed Properties

• Exact Mass: 177.09
• Monoisotopic Mass: 177.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones